Cas no 59847-19-7 (Hexanoic acid, 6-(diphenylphosphino)-)
59847-19-7 structure
Product Name:Hexanoic acid, 6-(diphenylphosphino)-
CAS No:59847-19-7
MF:C18H21O2P
MW:300.331906080246
CID:337135
PubChem ID:20679686
Update Time:2025-04-19
Hexanoic acid, 6-(diphenylphosphino)- Chemical and Physical Properties
Names and Identifiers
-
- Hexanoic acid, 6-(diphenylphosphino)-
- 6-diphenylphosphanylhexanoic acid
- 59847-19-7
- 6-(Diphenylphosphino)hexanoic acid
- DTXSID90609364
- 6-(DIPHENYLPHOSPHANYL)HEXANOIC ACID
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- Inchi: 1S/C18H21O2P/c19-18(20)14-8-3-9-15-21(16-10-4-1-5-11-16)17-12-6-2-7-13-17/h1-2,4-7,10-13H,3,8-9,14-15H2,(H,19,20)
- InChI Key: DCNCQTXEEAAZBS-UHFFFAOYSA-N
- SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)CCCCCC(=O)O
Computed Properties
- Exact Mass: 300.12803
- Monoisotopic Mass: 300.12791691g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 8
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
Hexanoic acid, 6-(diphenylphosphino)- Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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